1-butyl-4-{1-[2-(2-chlorophenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with structures similar to the one you provided often belong to the class of organic compounds known as benzodiazoles . These are organic compounds containing a benzene fused to a diazole ring (a five-membered ring with two nitrogen atoms and three carbon atoms) .
Molecular Structure Analysis
The molecular structure of such compounds typically includes a benzodiazole ring attached to a pyrrolidinone group . The exact structure would depend on the specific locations of the various substituents on these rings .Scientific Research Applications
Synthetic Routes and Chemical Characterization : The study of dabigatran etexilate tetrahydrate provides insight into the structural characteristics and synthetic methods for complex organic compounds, potentially relevant for synthesizing and studying 1-butyl-4-{1-[2-(2-chlorophenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (Hong-qiang Liu et al., 2012).
Photophysical Studies : Research on the photophysics of a hemicyanine dye in various solvents, including room temperature ionic liquids, offers a methodology that could be applied to study the photophysical properties of related organic compounds, which might include this compound (D. Seth et al., 2009).
Electropolymerization and Material Applications : The synthesis and electropolymerization of complex organic molecules for the development of polymer films stable to repetitive cycling suggests a pathway for the potential use of this compound in material sciences and coatings (Nigel A. Lengkeek et al., 2010).
Antimicrobial and Biological Activity : Research into novel synthetic compounds and their antimicrobial activities provides a framework for assessing the biological activity of organic compounds. Such studies might inform the potential biomedical applications of this compound, through synthesis and testing against various microbial strains (Wagnat W. Wardkhan et al., 2008).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-butyl-4-[1-[2-(2-chlorophenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26ClN3O2/c1-2-3-12-26-16-17(15-22(26)28)23-25-19-9-5-6-10-20(19)27(23)13-14-29-21-11-7-4-8-18(21)24/h4-11,17H,2-3,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVRVWBGHGWYAKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCOC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.